Cas no 85280-91-7 ((5Z)-7-{(1R,2R,5S)-5-hydroxy-2-[(1E,3S)-3-hydroxy-5-phenylpent-1-en-1-yl]-3-oxocyclopentyl}hept-5-enoic acid)

• Product name: (5Z)-7-{(1R,2R,5S)-5-hydroxy-2-[(1E,3S)-3-hydroxy-5-phenylpent-1-en-1-yl]-3-oxocyclopentyl}hept-5-enoic acid
• CAS No: 85280-91-7
• MF: C₂₃H₃₀O₅
• MW: 386.4813
• CID: 1836038
• PubChem ID: 6435438

(5Z)-7-{(1R,2R,5S)-5-hydroxy-2-[(1E,3S)-3-hydroxy-5-phenylpent-1-en-1-yl]-3-oxocyclopentyl}hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-7-[(1R)-5α-Hydroxy-2β-[(E,S)-3-hydroxy-5-phenyl-1-pentenyl]-3-oxocyclopentan-1α-yl]-5-heptenoic acid
• (5Z)-7-{(1R,2R,5S)-5-hydroxy-2-[(1E,3S)-3-hydroxy-5-phenylpent-1-en-1-yl]-3-oxocyclopentyl}hept-5-enoic acid
• 17-phenyl trinor Prostaglandin D2
• 17-Phenyl-18,19,20-trinor-pgd2
• UNII-8O0QDP7U5U
• PD021331
• 5-HEPTENOIC ACID, 7-((1R,2R,5S)-5-HYDROXY-2-((1E,3S)-3-HYDROXY-5-PHENYL-1-PENTEN-1-YL)-3-OXOCYCLOPENTYL)-, (5Z)-
• DTXSID501109103
• 17-Phenyl-tri-norprostaglandin D2
• 17-phenyl-omega-trinor-PGD2
• 17-phenyl-omega-trinor-prostaglandin D2
• 5-Heptenoic acid, 7-(5-hydroxy-2-(3-hydroxy-5-phenyl-1-octenyl)-3-oxocyclopentyl)-
• (Z)-7-[(1R)-5alpha-Hydroxy-2beta-[(E,S)-3-hydroxy-5-phenyl-1-pentenyl]-3-oxocyclopentan-1alpha-yl]-5-heptenoic acid
• CS-0137543
• 17-phenyltrinor-prostaglandin D2
• BRN 6000594
• 17-phenyl trinor PGD2
• 17-phenyltrinor-PGD2
• Q27159960
• HY-137288
• 7-(5-Hydroxy-2-(3-hydroxy-5-phenyl-1-octenyl)-3-oxocyclopentyl)-5-heptenoate
• 85280-91-7
• SR-01000946252-1
• 7-(5-Hydroxy-2-(3-hydroxy-5-phenyl-1-octenyl)-3-oxocyclopentyl)-5-heptenoic acid
• (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
• (5Z)-7-[(1R,2R,5S)-5-Hydroxy-2-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-3-oxocyclopentyl]-5-heptenoic acid
• (5Z)-7-((1R,2R,5S)-5-HYDROXY-2-((1E,3S)-3-HYDROXY-5-PHENYL-1-PENTEN-1-YL)-3-OXOCYCLOPENTYL)-5-HEPTENOIC ACID
• 8O0QDP7U5U
• 17-Phenyl-18,19,20-trinor-prostaglandin D2
• SR-01000946252
• 17-Phenyl-pgd2
• HMS3648O13
• CHEBI:87821
• SCHEMBL11251132

• Inchi： InChI=1S/C23H30O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,14-15,18-21,24-25H,2,7,10-13,16H2,(H,27,28)/b6-1-,15-14+/t18-,19+,20+,21-/m0/s1
• InChI Key： OAQGPAZDRCBBLD-YTCWWFNZSA-N
• SMILES： C(=C/C[C@@H]1[C@@H](/C=C/[C@H](CCC2=CC=CC=C2)O)C(=O)C[C@@H]1O)/CCCC(=O)O

Computed Properties

• Exact Mass: 386.209324
• Monoisotopic Mass: 386.209324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.215
• Boiling Point: 615.6°C at 760 mmHg
• Flash Point: 340.1°C
• Refractive Index: 1.607